tert-Butyl N-[(5-amino-1,3,4-oxadiazol-2-yl)methyl]carbamate

Specification

• CAS No.: 942034-89-1
• Molecular Formula: C8H14N4O3
• Molecular Weight: 214.22 g/mol
• IUPAC Name: tert-butyl N-[(5-amino-1,3,4-oxadiazol-2-yl)methyl]carbamate
• Standard InChI: InChI=1S/C8H14N4O3/c1-8(2,3)15-7(13)10-4-5-11-12-6(9)14-5/h4H2,1-3H3,(H2,9,12)(H,10,13)
• Standard InChI Key: LNJZMLNNJYPCIH-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)NCC1=NN=C(O1)N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1=NN=C(O1)N

Introduction

tert-Butyl N-[(5-amino-1,3,4-oxadiazol-2-yl)methyl]carbamate is a complex organic compound that has garnered attention in the field of chemical research due to its unique structure and potential applications. This compound is characterized by its molecular formula, C8H14N4O3, and a molar mass of 214.22 g/mol.

Synthesis and Chemical Reactions

The synthesis of tert-Butyl N-[(5-amino-1,3,4-oxadiazol-2-yl)methyl]carbamate typically involves the formation of the oxadiazole ring through cyclization reactions. These reactions often start with precursors such as hydrazines or amidoximes, which undergo condensation reactions to form the oxadiazole core. The carbamate group can be introduced through reactions involving isocyanates or carbamoyl chlorides.

Potential Applications and Research Findings

While specific applications of tert-Butyl N-[(5-amino-1,3,4-oxadiazol-2-yl)methyl]carbamate are not widely documented, compounds with similar structures have shown potential in medicinal chemistry. Oxadiazoles are known for their biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of an amino group on the oxadiazole ring could enhance its reactivity and interaction with biological targets, making it a candidate for further research in drug discovery.